Cas no 1374021-44-9 (2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester)
2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester
- Benzoic acid, 2-(3-hydroxy-6-methoxy-9H-xanthen-9-yl)-, methyl ester
-
- Inchi: 1S/C22H18O5/c1-25-14-8-10-18-20(12-14)27-19-11-13(23)7-9-17(19)21(18)15-5-3-4-6-16(15)22(24)26-2/h3-12,21,23H,1-2H3
- InChI Key: ASLRTXMZCGAXON-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC=C1C1C2=C(C=C(OC)C=C2)OC2=C1C=CC(O)=C2
Experimental Properties
- Density: 1.286±0.06 g/cm3(Predicted)
- Boiling Point: 503.4±50.0 °C(Predicted)
- Solubility: Dichloromethane; Methanol; DMSO
- pka: 9.56±0.40(Predicted)
2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H137400-100mg |
2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester |
1374021-44-9 | 100mg |
$322.00 | 2023-05-18 | ||
| TRC | H137400-250mg |
2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester |
1374021-44-9 | 250mg |
$775.00 | 2023-05-18 | ||
| TRC | H137400-500mg |
2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester |
1374021-44-9 | 500mg |
$1252.00 | 2023-05-18 |
2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester
2-(3-Hydroxy-6-Methoxy-9H-Xanthen-9-Yl)Benzoic Acid Methyl Ester: A Comprehensive Overview
The compound with CAS No. 1374021-44-9, known as 2-(3-Hydroxy-6-Methoxy-9H-Xanthen-9-Yl)Benzoic Acid Methyl Ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of xanthene, a class of organic compounds characterized by their tricyclic structure. The xanthene framework in this molecule contributes to its unique chemical properties and biological activities.
Recent studies have highlighted the potential of 2-(3-Hydroxy-6-Methoxy-9H-Xanthen-9-Yl)Benzoic Acid Methyl Ester in various applications, particularly in the realm of drug discovery. Researchers have explored its ability to modulate cellular signaling pathways, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. The methyl ester group attached to the benzoic acid moiety plays a crucial role in enhancing the compound's bioavailability and stability, which are critical factors for its pharmacological efficacy.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the hydroxy and methoxy groups at specific positions on the xanthene ring is essential for achieving the desired biological activity. These functional groups not only influence the molecule's solubility but also contribute to its ability to interact with cellular targets, such as receptors and enzymes.
In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's molecular structure. These studies have provided valuable insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its reactivity and interactions with biological systems.
One of the most exciting developments involving 2-(3-Hydroxy-6-Methoxy-9H-Xanthen-9-Yl)Benzoic Acid Methyl Ester is its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key inflammatory mediators such as cyclooxygenase (COX) enzymes. This makes it a strong candidate for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to current treatments.
Moreover, recent research has explored the antioxidant properties of this compound. The presence of hydroxyl and methoxy groups in its structure contributes to its ability to scavenge free radicals, which are implicated in oxidative stress and various degenerative diseases. These findings suggest that 2-(3-Hydroxy-6-Methoxy-9H-Xanthen-9-Yl)Benzoic Acid Methyl Ester could be utilized in nutraceuticals or cosmeceuticals aimed at combating oxidative damage.
The pharmacokinetic profile of this compound has also been extensively studied. Its methyl ester group enhances its absorption across biological membranes, ensuring optimal delivery to target tissues. However, further research is required to fully understand its metabolism and excretion pathways, which are critical for determining its suitability as a therapeutic agent.
In conclusion, 2-(3-Hydroxy-6-Methoxy-9H-Xanthen-9-Yl)Benzoic Acid Methyl Ester represents a compelling example of how structural modifications can significantly influence a molecule's biological activity and therapeutic potential. With ongoing advancements in synthetic chemistry and pharmacology, this compound holds immense promise for addressing unmet medical needs in various disease areas.
1374021-44-9 (2-(3-Hydroxy-6-methoxy-9H-xanthen-9-yl)benzoic Acid Methyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)